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Introduction

Clindamyecin is a crucial antibiotic for treating infections caused by Staphylococcus aureus,
including methicillin-resistant S. aureus (MRSA). However, its efficacy can be compromised by
inducible resistance, which is not detectable by standard susceptibility testing methods. The D-
test is a simple and reliable disk diffusion method recommended by the Clinical and Laboratory
Standards Institute (CLSI) to detect this inducible resistance, preventing potential therapeutic
failures.[1][2][3][4] These application notes provide a detailed protocol for performing the D-test,
aimed at researchers, scientists, and professionals in drug development.

Principle of the D-Test

The D-test is based on the principle of in vitro induction of clindamycin resistance by
erythromycin.[1] Some strains of Staphylococcus and Streptococcus species possess erm
genes that code for methylase enzymes.[2][5] This enzyme modifies the ribosomal target of
both macrolides (like erythromycin) and lincosamides (like clindamycin), leading to resistance.
In some cases, the erm gene is only expressed in the presence of an inducer, such as
erythromycin.[4][6]

When erythromycin and clindamycin disks are placed in proximity on an agar plate inoculated
with the test organism, erythromycin diffuses into the medium and induces the production of
methylase.[1][7] This leads to resistance to clindamycin in the area between the two disks,
resulting in a flattening of the zone of inhibition around the clindamycin disk, creating a
characteristic "D" shape.[1][7]
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Clinical Significance

Detecting inducible clindamycin resistance is critical for appropriate patient management.[2]
Infections treated with clindamycin against an organism with inducible resistance may initially
appear to respond, but can ultimately fail as resistant mutants are selected during therapy.[2][3]
The D-test allows for the accurate reporting of clindamycin susceptibility, guiding clinicians to
make informed therapeutic decisions.[1][4]

Experimental Protocol

This protocol is based on the guidelines provided by the Clinical and Laboratory Standards
Institute (CLSI).

Materials and Reagents

e Mueller-Hinton agar (MHA) plates

e Erythromycin (15 pg) disks

¢ Clindamycin (2 pg) disks

e 0.5 McFarland turbidity standard

 Sterile saline or Mueller-Hinton broth

 Sterile cotton swabs

o Bacterial colonies of the test isolate (e.g., Staphylococcus aureus)

e |ncubator at 35°C + 2°C

Calipers or ruler for measuring zone diameters

Procedure

 Inoculum Preparation:

o Select 3-5 well-isolated colonies of the test organism from a non-selective agar plate.
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o Suspend the colonies in sterile saline or Mueller-Hinton broth.

o Adjust the turbidity of the suspension to match the 0.5 McFarland standard.

« Inoculation:
o Dip a sterile cotton swab into the standardized inoculum suspension.
o Remove excess inoculum by pressing the swab against the inside of the tube.

o Streak the entire surface of a Mueller-Hinton agar plate evenly in three directions to
ensure confluent growth.

o Allow the plate to dry for 3-5 minutes.
e Disk Placement:

o Aseptically place an erythromycin (15 pg) disk and a clindamycin (2 ug) disk on the
inoculated agar surface.

o The distance between the edges of the two disks should be 15-20 mm for Staphylococcus
species and 12 mm for Streptococcus pneumoniae and beta-hemolytic streptococci.[1]

 Incubation:
o Invert the plates and incubate at 35°C + 2°C for 16-20 hours in ambient air.

Interpretation of Results

The interpretation of the D-test is based on the shape of the zone of inhibition around the
clindamycin disk.
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Result Category

Observation

Interpretation

Positive D-test

Flattening of the clindamycin
inhibition zone adjacent to the
erythromycin disk, forming a

"D" shape.

Inducible clindamycin
resistance is present. Report
the organism as resistant to

clindamycin.

Negative D-test

A circular zone of inhibition

around the clindamycin disk.

No inducible clindamycin
resistance. Report the
organism as susceptible to

clindamycin.

Resistant

No zone of inhibition around

the clindamycin disk.

The organism is constitutively

resistant to clindamycin.

Erythromycin Susceptible

A zone of inhibition around the

erythromycin disk.

The D-test is not necessary as
inducible resistance is not a
concern. Report clindamycin
susceptibility as per standard

testing.

Quality Control

Quality control should be performed with each new batch of media and disks. Recommended

QC strains include:

o Staphylococcus aureus ATCC® 25923™ (D-test negative)

o A known D-test positive clinical isolate of S. aureus

Visualizations

D-Test Experimental Workflow

Test Setup Incubation & Interpretation
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Caption: A flowchart illustrating the key steps in performing a D-test.
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Caption: The mechanism of erythromycin-induced clindamycin resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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clindamycin-resistance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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